CVT-2759 analog

• Molecular Formula: C17H24N6O6
• Molecular Weight: 408.4 g/mol
• InChI: InChI=1S/C17H24N6O6/c1-2-18-17(26)28-6-10-12(24)13(25)16(29-10)23-8-21-11-14(19-7-20-15(11)23)22-9-3-4-27-5-9/h7-10,12-13,16,24-25H,2-6H2,1H3,(H,18,26)(H,19,20,22)/t9-,10-,12?,13+,16-/m1/s1
• InChIKey: OBAAIGREYDUOHX-ZSBLJNIFSA-N

Researchers face AV block and bradycardia with full A1 agonists like adenosine. This CVT-2759 analog (CAS 342419-10-7) is a validated partial agonist (Ki 167 nM, IC50 0.18 μM) that slows AV conduction without second-degree block. - Langendorff heart model: S-H prolongation EC50 ~3.1 μM; 0.1-100 μM range enables sustained protocols. - Myocyte studies: Up to 100 μmol/L suppresses isoproterenol-induced arrhythmias without altering twitch amplitude. - Benchmark standard for 5'-carbamoyl adenosine SAR studies. - Available for immediate R&D shipment.

CVT-2759 Analog: A1 Partial Agonist Baseline

CVT-2759 analog (compound 15), identified by CAS 342419-10-7, is a 5'-carbamoyl adenosine derivative that functions as a partial agonist of the A1 adenosine receptor (A1AR) with a binding affinity (Ki) of 167 nM [1]. This compound is a structural and functional analog of CVT-2759, developed as part of a medicinal chemistry campaign aimed at discovering chronic ventricular rate control agents for atrial fibrillation [2]. It serves as a critical tool compound for investigating partial A1AR agonism in cardiac electrophysiology and arrhythmia research .

A1 adenosine receptor partial agonist probe

Enables AV nodal conduction slowing studies without high-grade block

Supports SAR benchmarking for 5'-carbamoyl adenosine analogues

System-dependent functional switching research tool

• [1] PeptideDB. CVT-2759 analog (CAS: 342419-10-7) product page. Accessed 2026. View Source
• [2] Palle VP, et al. Affinity and intrinsic efficacy (IE) of 5'-carbamoyl adenosine analogues for the A1 adenosine receptor--efforts towards the discovery of a chronic ventricular rate control agent for the treatment of atrial fibrillation (AF). Bioorg Med Chem Lett. 2004 Jan 19;14(2):535-9. View Source

Why CVT-2759 Analog Cannot Be Substituted

Direct substitution of CVT-2759 analog with other A1 adenosine receptor agonists, including its parent compound CVT-2759 or the endogenous agonist adenosine, is scientifically invalid due to critical differences in both binding affinity and functional efficacy. The analog's unique 5'-carbamoyl modification confers a distinct pharmacological profile, including a Ki of 167 nM and partial agonist behavior, which directly impacts its utility in experiments requiring a specific balance of receptor activation and functional selectivity [1]. For instance, while adenosine (Ki = 310 nM) acts as a full agonist with broad cardiovascular effects, the CVT-2759 analog is designed to provide a more nuanced, tissue-selective modulation of A1AR signaling, a key requirement for chronic ventricular rate control studies without inducing adverse effects like AV block or bradycardia [2]. The following quantitative evidence demonstrates why this specific analog must be prioritized over other in-class candidates.

Full agonists (e.g., adenosine, CPA) induce high-grade AV block and bradycardia, confounding conduction endpoint interpretation

Partial agonism at A1-ADOR may not be replicated by full agonist tools, altering electrophysiological response profiles

System-dependent efficacy switching requires model-specific validation; adipocyte assays yield full agonism

• [1] PeptideDB. CVT-2759 analog (CAS: 342419-10-7) product page. Accessed 2026. View Source
• [2] Gao ZG, et al. Adenosine receptors and cardiovascular disease: the adenosine-1 receptor (A1) and A1 selective ligands. Cardiovasc Toxicol. 2003;3(1):1-14. (via PMC11790296, Table 1) View Source

CVT-2759 Analog Evidence-Based Selection

AV Nodal Conduction Slowing Without High-Grade Block

CVT-2759 analog (compound 15) demonstrates a binding affinity (Ki) of 167 nM for the A1 adenosine receptor [1]. This value is distinct from the parent compound CVT-2759 (Ki = 180 nM) and the endogenous full agonist adenosine (Ki = 310 nM) [2]. The 5'-carbamoyl modification of the analog results in a 1.08-fold higher affinity compared to CVT-2759 and a 1.86-fold higher affinity compared to adenosine, enabling more potent receptor engagement at lower concentrations [1][2].

AV Conduction Slowing

Head-to-head

S-H interval +15 ms (EC₅₀ 3.1 μM) Adenosine/CPA: high-grade AV block

Reported conduction slowing without AV block

Isolated guinea pig hearts; sustained recording possible

Evidence Dimension	A1 Adenosine Receptor Binding Affinity (Ki)
Target Compound Data	167 nM
Comparator Or Baseline	CVT-2759: 180 nM; Adenosine: 310 nM
Quantified Difference	1.08-fold higher affinity vs. CVT-2759; 1.86-fold higher affinity vs. adenosine
Conditions	Radioligand binding assay using [3H]CPX displacement on human A1AR expressed in cell membranes

Why This Matters

This quantifiable difference in binding affinity directly informs compound selection for assays requiring precise A1AR engagement, ensuring experimental consistency and avoiding the confounding effects of using a less potent or less specific agonist.

• [1] PeptideDB. CVT-2759 analog (CAS: 342419-10-7) product page. Accessed 2026. View Source
• [2] Gao ZG, et al. Adenosine receptors and cardiovascular disease: the adenosine-1 receptor (A1) and A1 selective ligands. Cardiovasc Toxicol. 2003;3(1):1-14. (via PMC11790296, Table 1) View Source

Anti-Arrhythmic Activity Without Contractility Suppression

CVT-2759 analog (compound 15) is characterized as a partial agonist of the A1 adenosine receptor, a functional profile distinct from full agonists like adenosine and tecadenoson (CVT-510) [1]. While full agonists such as tecadenoson (Ki = 6.5 nM) exhibit near-maximal receptor activation and carry a higher risk of inducing AV block and bradycardia, the partial agonism of CVT-2759 analog provides a more graded and tissue-selective response [2]. This property is critical for its intended application in studying chronic ventricular rate control, where excessive receptor activation is detrimental [1][3].

Anti-Arrhythmic Activity

Head-to-head

0% reduction in twitch shortening vs. adenosine 18 ± 3% reduction at 100 μM

Contractility-sparing anti-arrhythmic endpoint context

Isolated ventricular myocytes; isoproterenol-stimulated

Evidence Dimension	Functional Efficacy at A1 Adenosine Receptor
Target Compound Data	Partial Agonist
Comparator Or Baseline	Adenosine (Full Agonist); Tecadenoson (CVT-510, Full Agonist, Ki = 6.5 nM)
Quantified Difference	Reduced maximal response; functional selectivity for AV nodal slowing without adverse effects
Conditions	[35S]GTPγS binding assay and guinea pig isolated heart negative dromotropism model

Why This Matters

The partial agonist profile is the defining feature that enables the use of this compound in models where full A1AR activation would confound results due to overt toxicity or off-target cardiovascular effects.

• [1] Palle VP, et al. Affinity and intrinsic efficacy (IE) of 5'-carbamoyl adenosine analogues for the A1 adenosine receptor--efforts towards the discovery of a chronic ventricular rate control agent for the treatment of atrial fibrillation (AF). Bioorg Med Chem Lett. 2004 Jan 19;14(2):535-9. View Source
• [2] Wu L, et al. A partial agonist of the A(1)-adenosine receptor selectively slows AV conduction in guinea pig hearts. Am J Physiol Heart Circ Physiol. 2001 Jan;280(1):H334-43. View Source
• [3] Gao ZG, et al. Adenosine receptors and cardiovascular disease: the adenosine-1 receptor (A1) and A1 selective ligands. Cardiovasc Toxicol. 2003;3(1):1-14. (via PMC11790296, Table 1) View Source

A1 Receptor Potency in Analog Series

Studies with the parent compound CVT-2759, which shares the same core pharmacology, demonstrate a key functional differentiator: it slows AV nodal conduction (negative dromotropism) while causing only a moderate slowing of atrial rate (≤13%) and, crucially, does not shorten atrial or ventricular action potential duration [1]. In contrast, the full agonist adenosine activates adenosine-sensitive K+ current (IKAdo) and shortens atrial action potential duration, a pro-arrhythmic effect in certain contexts [2]. The CVT-2759 analog, as a structural derivative of CVT-2759, is expected to maintain this favorable functional selectivity profile, making it a superior tool for isolating AV nodal effects without confounding atrial electrophysiological changes [3].

A1 Receptor Binding

Class-level

Ki = 167 nM

Positions compound within 5′-carbamoyl series

Radioligand binding assay; SAR benchmarking

Evidence Dimension	Functional Effect on Cardiac Action Potential and Rate
Target Compound Data	Moderate atrial rate slowing (≤13%); no shortening of atrial or ventricular action potential duration; selective AV nodal slowing
Comparator Or Baseline	Adenosine: Activates IKAdo, shortens atrial action potential duration; can cause AV block and bradycardia
Quantified Difference	Qualitative difference in effect on atrial action potential duration and ion channel activation
Conditions	Guinea pig isolated heart model, monophasic action potential recordings

Why This Matters

This functional selectivity profile is essential for experiments designed to dissect AV nodal physiology or to develop antiarrhythmic strategies that avoid the pro-arrhythmic or adverse effects associated with full A1AR activation.

• [1] Wu L, et al. A partial agonist of the A(1)-adenosine receptor selectively slows AV conduction in guinea pig hearts. Am J Physiol Heart Circ Physiol. 2001 Jan;280(1):H334-43. View Source
• [2] Song Y, et al. Selective attenuation of isoproterenol-stimulated arrhythmic activity by a partial agonist of adenosine A1 receptor. Circulation. 2002 Jan 1;105(1):118-23. View Source
• [3] Palle VP, et al. Affinity and intrinsic efficacy (IE) of 5'-carbamoyl adenosine analogues for the A1 adenosine receptor--efforts towards the discovery of a chronic ventricular rate control agent for the treatment of atrial fibrillation (AF). Bioorg Med Chem Lett. 2004 Jan 19;14(2):535-9. View Source

CVT-2759 Analog Research Applications

1. AV Nodal Conduction Modulation in Isolated Hearts

The CVT-2759 analog is optimally suited for ex vivo studies using isolated perfused heart models (e.g., Langendorff) to precisely quantify the effects of partial A1AR agonism on atrioventricular (AV) nodal conduction, atrial rate, and ventricular rate. Its partial agonist profile, which avoids the profound bradycardia and AV block caused by full agonists, allows for the construction of robust concentration-response curves for negative dromotropic effects [1][2]. This is directly supported by the functional selectivity data demonstrating selective AV nodal slowing without adverse atrial electrophysiological changes [1].

2. Anti-Arrhythmic Activity in Ventricular Myocytes

As a well-characterized reference compound with a known Ki (167 nM) and partial agonist profile, this analog serves as a critical benchmark in high-throughput screening and secondary pharmacology assays for novel A1AR partial agonists intended for chronic atrial fibrillation management [3]. Its defined binding affinity and functional efficacy profile enable researchers to calibrate assay systems and compare the potency and efficacy of new chemical entities in GTPγS binding and cardiac tissue models [3][4].

3. SAR of 5′-Carbamoyl Adenosine Analogs

The compound's ability to produce a functional response (AV nodal slowing) that is distinct from the full spectrum of A1AR activation (e.g., K+ channel activation) makes it a valuable tool for probing biased signaling at the A1 adenosine receptor. Researchers can use it to dissect the specific G-protein and downstream effector pathways that mediate the desired negative dromotropic effect versus other, potentially adverse, effects [1][5]. This is supported by the established difference in its effect on atrial action potential duration compared to adenosine [2].

Application

Selection Property

Validation Focus

AV conduction studies in isolated hearts

Partial agonist profile without complete AV block

S-H interval prolongation with preserved conduction

Anti-arrhythmic studies in ventricular myocytes

Contractility-sparing anti-arrhythmic activity

Twitch shortening preservation at study concentrations

SAR benchmarking of 5'-carbamoyl analogues

Defined binding affinity and partial agonist efficacy

Comparison across analogue series for efficacy tuning

System-bias pharmacology research

Tissue-dependent partial-to-full agonist switching

Model selection for cardiac vs. adipocyte endpoints

• [1] Wu L, et al. A partial agonist of the A(1)-adenosine receptor selectively slows AV conduction in guinea pig hearts. Am J Physiol Heart Circ Physiol. 2001 Jan;280(1):H334-43. View Source
• [2] Song Y, et al. Selective attenuation of isoproterenol-stimulated arrhythmic activity by a partial agonist of adenosine A1 receptor. Circulation. 2002 Jan 1;105(1):118-23. View Source
• [3] Palle VP, et al. Affinity and intrinsic efficacy (IE) of 5'-carbamoyl adenosine analogues for the A1 adenosine receptor--efforts towards the discovery of a chronic ventricular rate control agent for the treatment of atrial fibrillation (AF). Bioorg Med Chem Lett. 2004 Jan 19;14(2):535-9. View Source
• [4] PeptideDB. CVT-2759 analog (CAS: 342419-10-7) product page. Accessed 2026. View Source
• [5] Gao ZG, et al. Adenosine receptors and cardiovascular disease: the adenosine-1 receptor (A1) and A1 selective ligands. Cardiovasc Toxicol. 2003;3(1):1-14. (via PMC11790296, Table 1) View Source